(2S)-1-(3-chloro-2,6-difluorophenyl)propan-2-ol

• IUPAC Name: (2S)-1-(3-chloro-2,6-difluorophenyl)propan-2-ol
• InChI: InChI=1S/C9H9ClF2O/c1-5(13)4-6-8(11)3-2-7(10)9(6)12/h2-3,5,13H,4H2,1H3/t5-/m0/s1
• InChI Key: WDQMPQQHEQADFC-YFKPBYRVSA-N
• Canonical SMILES: CC(CC1=C(C=CC(=C1F)Cl)F)O
• Isomeric SMILES: C[C@@H](CC1=C(C=CC(=C1F)Cl)F)O
• Molecular Formula: C9H9ClF2O
• Molecular Weight: 206.61 g/mol
• CAS No.: 2227844-63-3

Description

(2S)-1-(3-chloro-2,6-difluorophenyl)propan-2-ol is a useful research compound. Its molecular formula is C9H9ClF2O and its molecular weight is 206.62. The purity is usually 95%.
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Scientific Research Applications

Enzymatic Synthesis of Chiral Intermediates

The enzyme-mediated kinetic resolution of esters related to (2S)-1-(3-chloro-2,6-difluorophenyl)propan-2-ol has been employed to achieve high enantiomeric purity. This method allows for the preparation of chiral intermediates with potential applications in the synthesis of pharmaceuticals, demonstrating an environmentally friendly approach to accessing important building blocks for drug development (Shimizu, Sugiyama, & Fujisawa, 1996).

Influence on Miscibility with Water

The presence of trifluoromethyl groups in compounds similar to this compound affects their physicochemical properties, including miscibility with water. Molecular dynamics simulations have provided insights into the behavior of these groups in aqueous solutions, highlighting the impact of fluorination on the solubility and interaction of organic molecules with water (Fioroni, Burger, Mark, & Roccatano, 2003).

Photocyclization Reactions

Studies on the photocyclization of 2-chloro-substituted 1,3-diarylpropan-1,3-diones to flavones have shown the influence of halogen atoms and electron-donor groups on the reaction pathway. This research provides valuable information for the synthesis of flavones, which are important compounds in medicinal chemistry and organic synthesis (Košmrlj & Šket, 2007).

Halogen Stabilization in Silylium Ions

The stabilization of silylium ions by halogen atoms, including those found in this compound, has been explored to understand their dynamic behaviors. This research contributes to the field of organosilicon chemistry, offering insights into the design of new silicon-based reagents and catalysts (Romanato, Duttwyler, Linden, Baldridge, & Siegel, 2010).

Crystal Structure Analysis

The crystal structure analysis of compounds related to this compound, such as cyproconazole, has provided detailed insights into the molecular arrangements and interactions within these molecules. This information is crucial for understanding the physical properties and reactivity of such compounds, with implications for their use in materials science and drug design (Kang, Kim, Kwon, & Kim, 2015).